Cas no 392243-79-7 (N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide)

• Product Name: N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide
• CAS No: 392243-79-7
• MF: C₁₅H₁₆N₄O₃S
• MW: 332.377541542053
• CID: 5853722
• PubChem ID: 2201495
• Update Time: 2025-06-13

N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]-
• AKOS024575606
• CCG-310225
• F0326-0736
• Oprea1_411707
• 392243-79-7
• AB00344250-02
• N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide

• Inchi： 1S/C15H16N4O3S/c20-13(10-5-2-1-3-6-10)16-15-18-17-14(23-15)11-7-4-8-12(9-11)19(21)22/h4,7-10H,1-3,5-6H2,(H,16,18,20)
• InChI Key： JTZUKPOEOFGVPB-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NN=C(C3=CC=CC([N+]([O-])=O)=C3)S2)=O)CCCCC1

Computed Properties

• Exact Mass: 332.09431156g/mol
• Monoisotopic Mass: 332.09431156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.395±0.06 g/cm3(Predicted)
• pka: 9.22±0.50(Predicted)

Additional information on N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide

Comprehensive Overview of N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide (CAS No. 392243-79-7)

N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide, with the CAS number 392243-79-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a nitrophenyl group and a cyclohexanecarboxamide moiety in its structure enhances its potential applications in drug discovery and material science.

In recent years, the demand for thiadiazole derivatives has surged due to their remarkable pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. Researchers are particularly interested in N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide for its unique structural features, which may contribute to its efficacy in targeting specific enzymes or receptors. The compound's CAS no 392243-79-7 is frequently searched in academic databases, reflecting its growing relevance in scientific studies.

One of the key reasons for the popularity of this compound is its potential role in addressing antibiotic resistance, a global health crisis. Scientists are exploring thiadiazole-based molecules as novel antibiotics to combat resistant bacterial strains. The nitrophenyl group in 392243-79-7 may enhance the compound's ability to penetrate bacterial cell walls, making it a promising candidate for further investigation.

Another area of interest is the compound's application in agrochemicals. With the increasing need for sustainable farming practices, researchers are developing new pesticides and herbicides with minimal environmental impact. The 1,3,4-thiadiazol-2-yl scaffold in N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide has shown potential in inhibiting plant pathogens, offering a greener alternative to traditional agrochemicals.

The synthesis of CAS no 392243-79-7 involves multi-step organic reactions, including cyclization and amidation processes. Advanced techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent standards required for pharmaceutical and industrial applications.

In the context of drug discovery, N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide is being studied for its potential to modulate enzyme activity and signal transduction pathways. Its ability to interact with biological targets makes it a valuable tool for understanding disease mechanisms and developing targeted therapies. The compound's CAS number 392243-79-7 is often cited in patents and research papers, highlighting its commercial and academic significance.

Environmental sustainability is another hot topic linked to this compound. As industries strive to reduce their carbon footprint, green chemistry principles are being applied to the synthesis and use of thiadiazole derivatives. Researchers are optimizing reaction conditions to minimize waste and energy consumption, making 392243-79-7 a part of the broader movement toward eco-friendly chemical production.

In conclusion, N-[5-(3-nitrophenyl)-1,3,4-thiadiazol-2-yl]cyclohexanecarboxamide (CAS no 392243-79-7) represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and materials science. Its unique structure and biological activity make it a subject of ongoing research, addressing critical challenges such as antibiotic resistance and sustainable agriculture. As scientific advancements continue, this compound is likely to play an increasingly important role in innovation and development.